Cas no 2679921-17-4 (rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid)
rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679921-17-4
- rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid
- EN300-28279628
- rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C12H18N2O4/c1-2-3-18-12(17)14-6-8(7-14)9-4-13-5-10(9)11(15)16/h2,8-10,13H,1,3-7H2,(H,15,16)/t9-,10+/m0/s1
- InChI Key: JGNHUARGLYSILV-VHSXEESVSA-N
- SMILES: OC([C@@H]1CNC[C@H]1C1CN(C(=O)OCC=C)C1)=O
Computed Properties
- Exact Mass: 254.12665706g/mol
- Monoisotopic Mass: 254.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 78.9Ų
rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28279628-0.05g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 0.05g |
$1212.0 | 2025-03-19 | |
| Enamine | EN300-28279628-0.1g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 0.1g |
$1269.0 | 2025-03-19 | |
| Enamine | EN300-28279628-0.25g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 0.25g |
$1328.0 | 2025-03-19 | |
| Enamine | EN300-28279628-0.5g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 0.5g |
$1385.0 | 2025-03-19 | |
| Enamine | EN300-28279628-1.0g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 1.0g |
$1442.0 | 2025-03-19 | |
| Enamine | EN300-28279628-2.5g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 2.5g |
$2828.0 | 2025-03-19 | |
| Enamine | EN300-28279628-5.0g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 5.0g |
$4184.0 | 2025-03-19 | |
| Enamine | EN300-28279628-10.0g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 95.0% | 10.0g |
$6205.0 | 2025-03-19 | |
| Enamine | EN300-28279628-1g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 1g |
$1442.0 | 2023-09-09 | ||
| Enamine | EN300-28279628-5g |
rac-(3R,4R)-4-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid |
2679921-17-4 | 5g |
$4184.0 | 2023-09-09 |
rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid
Comprehensive Overview of rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid (CAS No. 2679921-17-4)
The compound rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid (CAS No. 2679921-17-4) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule belongs to the class of azetidine-pyrrolidine derivatives, which are increasingly being explored for their potential in drug discovery and development. The presence of both azetidine and pyrrolidine rings in its structure makes it a versatile scaffold for designing novel therapeutic agents.
One of the most intriguing aspects of rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid is its stereochemistry. The (3R,4R) configuration indicates that the molecule has specific spatial arrangements of its substituents, which can significantly influence its biological activity. Researchers are particularly interested in how this stereochemistry affects the compound's interactions with biological targets, such as enzymes and receptors. This is especially relevant in the context of chiral drug development, where the stereochemistry of a molecule can determine its efficacy and safety.
The prop-2-en-1-yloxy carbonyl group in the structure of rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid adds another layer of complexity and functionality. This moiety can serve as a protecting group in synthetic chemistry or as a reactive handle for further derivatization. The presence of a carboxylic acid group further enhances the molecule's versatility, allowing it to participate in various chemical reactions, such as esterification or amide bond formation. These features make the compound a valuable intermediate in the synthesis of more complex molecules.
In recent years, there has been a growing interest in azetidine-containing compounds due to their potential applications in medicinal chemistry. Azetidines are four-membered nitrogen-containing heterocycles that are known for their conformational rigidity and ability to improve the pharmacokinetic properties of drug candidates. When combined with a pyrrolidine ring, as seen in rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid, the resulting structure offers a unique balance of rigidity and flexibility, which is highly desirable in drug design.
The potential applications of rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid extend beyond drug discovery. This compound could also be explored in the field of bioconjugation, where it might be used to link biomolecules, such as proteins or peptides, to other functional groups. The allyloxy carbonyl group, in particular, could be leveraged for click chemistry applications, which are widely used in bioconjugation and materials science. This versatility makes the compound a promising candidate for interdisciplinary research.
From a synthetic perspective, the preparation of rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid involves multi-step organic synthesis, often starting from readily available precursors. Key steps may include the formation of the azetidine ring, the introduction of the pyrrolidine moiety, and the installation of the allyloxy carbonyl group. Researchers are continually refining these synthetic routes to improve yields and reduce the environmental impact of the process, aligning with the growing emphasis on green chemistry principles.
The market for specialized chemical intermediates like rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid is expanding rapidly, driven by the increasing demand for novel drug candidates and advanced materials. Pharmaceutical companies and research institutions are actively seeking such compounds to accelerate their R&D efforts. Additionally, the rise of AI-driven drug discovery platforms has further fueled the need for unique chemical building blocks, as these platforms rely on diverse and high-quality datasets to generate predictive models.
For researchers and chemists working with rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid, it is essential to consider its physicochemical properties, such as solubility, stability, and reactivity. These properties can influence the compound's behavior in various experimental conditions and determine its suitability for specific applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are typically employed to characterize the compound and ensure its purity.
In conclusion, rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid (CAS No. 2679921-17-4) represents a fascinating and multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, combined with its versatility and applicability in various scientific domains, make it a valuable asset for researchers. As the fields of drug discovery and bioconjugation continue to evolve, compounds like this will undoubtedly play a pivotal role in driving innovation and discovery.
2679921-17-4 (rac-(3R,4R)-4-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)